2-methyl-2,3-dihydro-1H-indole-7-carbonitrile

• IUPAC Name: 2-methyl-2,3-dihydro-1H-indole-7-carbonitrile
• InChI: InChI=1S/C10H10N2/c1-7-5-8-3-2-4-9(6-11)10(8)12-7/h2-4,7,12H,5H2,1H3
• InChI Key: QYFFELRRBJBYLK-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(N1)C(=CC=C2)C#N
• Molecular Formula: C10H10N2
• Molecular Weight: 158.20 g/mol

Description

2-methyl-2,3-dihydro-1H-indole-7-carbonitrile, also known as 7-cyanoindoline, is a chemical compound that has been of interest to scientists due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action and biochemical effects have been studied extensively. This research paper aims to provide an overview of the synthesis methods, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 2-methyl-2,3-dihydro-1H-indole-7-carbonitrile.

Scientific Research Applications

Antiviral Activity

Indole derivatives have demonstrated promising antiviral properties. For instance:

• .

Antidiabetic Potential

Indole-based compounds have been explored for their antidiabetic properties. Although direct studies on 2-methylindoline-7-carbonitrile are lacking, its indole structure may contribute to such effects.

Safety and Hazards

Wear fire/flame-resistant and impervious clothing when handling.

Mechanism of Action

Target of Action

It is known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Indole derivatives are known to interact with their targets through a variety of mechanisms, often resulting in changes in cellular function . The exact nature of these interactions and the resulting changes would depend on the specific target and the biological context.

Biochemical Pathways

Given the broad spectrum of biological activities associated with indole derivatives, it is likely that this compound could affect multiple pathways . The downstream effects of these interactions would depend on the specific pathway and the biological context.

Result of Action

Given the wide range of biological activities associated with indole derivatives, it is likely that this compound could have diverse effects at the molecular and cellular levels .